Cas no 31686-94-9 (Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate)

• Product Name: Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate
• CAS No: 31686-94-9
• MF: C₁₂H₁₁FO₄
• MW: 238.211747407913
• MDL: MFCD02672449
• CID: 1026127
• PubChem ID: 596593
• Update Time: 2025-10-28

Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate
• ethyl 4-(4-fluorophenyl)-2,4-dioxo-butanoate
• 31686-94-9
• Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate #
• Ethyl 4-[4-fluorophenyl]-2,4-dioxobutyrate
• SCHEMBL1739390
• Ethyl4-(4-fluorophenyl)-2,4-dioxobutanoate
• CS-0112624
• 4-(4-Fluorophenyl)-2,4-dioxobutanoic acid ethyl ester
• ethyl 3-(4-fluorobenzoyl)pyruvate
• AKOS000210885
• DS-17462
• MFCD02672449
• DTXSID90344400
• Ethyl 4-(4-fluorophenyl)-2 pound not4-dioxobutanoate
• A18624

• MDL： MFCD02672449
• Inchi： 1S/C12H11FO4/c1-2-17-12(16)11(15)7-10(14)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3
• InChI Key： LVLZSYCLOPEBSR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 238.06413699g/mol
• Monoisotopic Mass: 238.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.4Ų

Additional information on Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate

Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate (CAS No. 31686-94-9): A Comprehensive Overview

Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate (CAS No. 31686-94-9) is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a fluorophenyl group and a dioxobutanoate moiety imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular structure of Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate consists of a ester group linked to a β-keto ester backbone. This configuration is particularly intriguing because β-keto esters are known for their reactivity in various organic transformations, including condensation reactions, Michael additions, and enolate formation. The incorporation of a fluorophenyl group further enhances its utility, as fluorine atoms are often introduced into pharmaceuticals to improve metabolic stability, bioavailability, and binding affinity.

In recent years, Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate has been explored in the development of novel therapeutic agents. Its structural features make it a promising candidate for synthesizing small molecules that target specific biological pathways. For instance, researchers have investigated its potential in creating inhibitors for enzymes involved in inflammatory responses and metabolic disorders. The fluorine substituent, in particular, has been shown to modulate the electronic properties of the molecule, influencing its interactions with biological targets.

The compound's significance extends to its role as a building block in the synthesis of more complex molecules. Its reactive sites allow for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility is crucial in drug discovery pipelines, where the ability to modify molecular structures can lead to improved efficacy and reduced side effects. Additionally, Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate has been utilized in the preparation of chiral compounds, which are essential for developing enantiomerically pure drugs that exhibit optimal pharmacological activity.

Recent advancements in computational chemistry have further highlighted the utility of Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate. Molecular modeling studies have demonstrated its potential as a scaffold for designing drugs that interact with specific protein receptors. These studies leverage the compound's structural features to predict its binding affinity and selectivity, providing valuable insights into its pharmacokinetic behavior. Such computational approaches are increasingly integral to modern drug development, streamlining the process of identifying promising candidates for further experimental validation.

The synthesis of Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate itself is an area of active research. Efficient synthetic routes have been developed to produce this compound in high yields and purity, making it more accessible for industrial applications. These methods often involve multi-step organic transformations that highlight the compound's versatility as a synthetic intermediate. The ability to produce it cost-effectively is crucial for large-scale pharmaceutical manufacturing, where economies of scale can significantly impact the final product's market viability.

In conclusion, Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate (CAS No. 31686-94-9) is a multifaceted compound with broad applications in pharmaceutical research and synthetic chemistry. Its unique structural features make it a valuable tool for developing novel therapeutic agents and synthetic intermediates. The ongoing research into its applications underscores its importance in advancing both academic knowledge and industrial processes in the chemical and pharmaceutical sectors.